Cas no 892593-34-9 ((thiophen-3-yl)methyl(2,4,4-trimethylpentan-2-yl)amine)
(thiophen-3-yl)methyl(2,4,4-trimethylpentan-2-yl)amine Chemical and Physical Properties
Names and Identifiers
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- 3-Thiophenemethanamine, N-(1,1,3,3-tetramethylbutyl)-
- (thiophen-3-yl)methyl(2,4,4-trimethylpentan-2-yl)amine
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- Inchi: 1S/C13H23NS/c1-12(2,3)10-13(4,5)14-8-11-6-7-15-9-11/h6-7,9,14H,8,10H2,1-5H3
- InChI Key: MJRSTKNRGQDFPF-UHFFFAOYSA-N
- SMILES: C1SC=CC=1CNC(C)(C)CC(C)(C)C
(thiophen-3-yl)methyl(2,4,4-trimethylpentan-2-yl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-161194-0.05g |
[(thiophen-3-yl)methyl](2,4,4-trimethylpentan-2-yl)amine |
892593-34-9 | 0.05g |
$768.0 | 2023-06-08 | ||
| Enamine | EN300-161194-0.1g |
[(thiophen-3-yl)methyl](2,4,4-trimethylpentan-2-yl)amine |
892593-34-9 | 0.1g |
$804.0 | 2023-06-08 | ||
| Enamine | EN300-161194-0.25g |
[(thiophen-3-yl)methyl](2,4,4-trimethylpentan-2-yl)amine |
892593-34-9 | 0.25g |
$840.0 | 2023-06-08 | ||
| Enamine | EN300-161194-0.5g |
[(thiophen-3-yl)methyl](2,4,4-trimethylpentan-2-yl)amine |
892593-34-9 | 0.5g |
$877.0 | 2023-06-08 | ||
| Enamine | EN300-161194-1.0g |
[(thiophen-3-yl)methyl](2,4,4-trimethylpentan-2-yl)amine |
892593-34-9 | 1g |
$914.0 | 2023-06-08 | ||
| Enamine | EN300-161194-2.5g |
[(thiophen-3-yl)methyl](2,4,4-trimethylpentan-2-yl)amine |
892593-34-9 | 2.5g |
$1791.0 | 2023-06-08 | ||
| Enamine | EN300-161194-5.0g |
[(thiophen-3-yl)methyl](2,4,4-trimethylpentan-2-yl)amine |
892593-34-9 | 5g |
$2650.0 | 2023-06-08 | ||
| Enamine | EN300-161194-10.0g |
[(thiophen-3-yl)methyl](2,4,4-trimethylpentan-2-yl)amine |
892593-34-9 | 10g |
$3929.0 | 2023-06-08 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01031497-1g |
(Thiophen-3-ylmethyl)(2,4,4-trimethylpentan-2-yl)amine |
892593-34-9 | 95% | 1g |
¥4011.0 | 2024-04-17 | |
| Ambeed | A1048193-1g |
(Thiophen-3-ylmethyl)(2,4,4-trimethylpentan-2-yl)amine |
892593-34-9 | 95% | 1g |
$584.0 | 2025-04-15 |
(thiophen-3-yl)methyl(2,4,4-trimethylpentan-2-yl)amine Suppliers
(thiophen-3-yl)methyl(2,4,4-trimethylpentan-2-yl)amine Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
Additional information on (thiophen-3-yl)methyl(2,4,4-trimethylpentan-2-yl)amine
(Thiophen-3-yl)methyl(2,4,4-trimethylpentan-2-yl)amine: A Comprehensive Overview
The compound with CAS No. 892593-34-9, commonly referred to as (thiophen-3-yl)methyl(2,4,4-trimethylpentan-2-yl)amine, is a fascinating molecule with a diverse range of applications in various fields. This compound is a derivative of thiophene, a heterocyclic aromatic compound known for its stability and unique electronic properties. The structure of this compound consists of a thiophene ring substituted at the 3-position with a methyl group attached to an amine moiety, which is further connected to a branched alkyl chain (2,4,4-trimethylpentan-2-yl). This combination of functional groups imparts the molecule with interesting chemical and physical properties.
Recent studies have highlighted the potential of (thiophen-3-yl)methyl(2,4,4-trimethylpentan-2-yl)amine in the field of materials science, particularly in the development of advanced polymers and composites. The thiophene moiety is known for its ability to participate in π–π interactions, which can enhance the mechanical and thermal properties of materials. Additionally, the amine group can act as a nucleophile in various reactions, making this compound versatile in organic synthesis.
In terms of biological applications, this compound has shown promise as a potential drug candidate due to its ability to interact with biological systems at the molecular level. Research has indicated that it may exhibit antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Furthermore, its structure suggests potential applications in drug delivery systems due to its amphiphilic nature.
The synthesis of CAS No. 892593-34-9 involves a multi-step process that typically begins with the preparation of the thiophene derivative followed by nucleophilic substitution or coupling reactions to introduce the amine functionality. The use of modern catalytic techniques has significantly improved the yield and purity of this compound, making it more accessible for research and industrial applications.
From an environmental standpoint, understanding the biodegradation and toxicity profiles of this compound is crucial for its safe utilization. Preliminary studies suggest that it has low acute toxicity; however, long-term environmental impact assessments are still required to ensure sustainable practices.
In conclusion, (thiophen-3-yl)methyl(2,4,4-trimethylpentan-2-yl)amine represents a valuable addition to the arsenal of organic compounds with diverse applications across multiple disciplines. Its unique structure and functional groups make it an intriguing subject for further research and development.
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